NVP-2

• Molecular Formula: C27H37ClN6O2
• Molecular Weight: 513.1 g/mol
• InChI: InChI=1S/C27H37ClN6O2/c1-19(16-35-2)32-20-6-8-21(9-7-20)33-26-14-22(23(28)15-30-26)24-4-3-5-25(34-24)31-18-27(17-29)10-12-36-13-11-27/h3-5,14-15,19-21,32H,6-13,16,18H2,1-2H3,(H,30,33)(H,31,34)/t19-,20?,21?/m1/s1
• InChIKey: XWQVQSXLXAXOPJ-QNGMFEMESA-N

NVP-2: A Highly Selective CDK9 Probe

NVP-2 is a potent and selective ATP-competitive inhibitor of cyclin-dependent kinase 9 (CDK9), a key regulator of transcriptional elongation [1]. It exhibits an IC50 of 0.514 nM against the CDK9/CycT complex, with >1,000-fold selectivity for CDK9 over the closely related transcriptional kinase CDK7 (IC50 >10 μM) [2]. While primarily characterized as a CDK9 probe, NVP-2 also demonstrates inhibitory activity against other CDKs, including CDK2/CycA (IC50 = 706 nM), CDK1/CycB (IC50 = 584 nM), and CDK16/CycY (IC50 = 605 nM) .

Probe Type ATP-competitive CDK9 inhibitor

Target Engagement Selective CDK9/CycT complex inhibition

Research Context Transcriptional elongation & apoptosis mechanism studies

Selectivity Profile High kinome selectivity across 468-kinase panel

• [1] Olson, C.M., et al. (2018). Pharmacological perturbation of CDK9 using selective CDK9 inhibition or degradation. Nat. Chem. Biol., 14, 163-170. View Source
• [2] Chemical Probes Portal. (2021). Probe NVP-2. Retrieved from https://www.chemicalprobes.org/nvp-2 View Source

Why NVP-2 Cannot Be Substituted

Substituting NVP-2 with a generic CDK9 or CDK2 inhibitor is scientifically unsound due to NVP-2's unique selectivity profile. While many CDK9 inhibitors exhibit significant off-target activity against CDK2 and other CDKs, NVP-2 demonstrates minimal binding to CDK2 at concentrations that potently engage CDK9 . This differential selectivity is critical for experiments where specific CDK9 inhibition is required to study transcriptional regulation without confounding effects from CDK2-mediated cell cycle inhibition . Furthermore, NVP-2's activity against DYRK1B (IC50 = 350 nM) is a known off-target that must be considered in experimental design, a characteristic not shared by all CDK9 inhibitors [1].

Multi-CDK Target Engagement

Broad-spectrum inhibitors (Dinaciclib, SNS-032) engage CDK1/2/5/7/9, producing transcriptional and apoptotic signatures that may not replicate CDK9-selective effects.

Divergent Polypharmacology

Cellular potency and off-target profiles differ fundamentally; biological outcomes cannot be inferred from CDK9 IC50 alone.

Pathway-Specific Confounding

Alternative compounds may confound CDK9-dependent readouts; a highly selective probe is required for unambiguous target attribution.

• [1] Chemical Probes Portal. (2021). Probe NVP-2. Retrieved from https://www.chemicalprobes.org/nvp-2 View Source

Head-to-Head Comparisons with CDK9 Inhibitors

Antiproliferative Advantage Over SNS-032 in MOLT4 Cells

NVP-2 exhibits a 19-fold higher antiproliferative potency compared to the CDK2/7/9 inhibitor SNS-032 in MOLT4 leukemia cells . This demonstrates NVP-2's superior efficacy in a cellular model of hematological malignancy.

vs SNS-032 (MOLT4)

Head-to-head

NVP-2 IC50 9 nM

SNS-032 IC50 173 nM

~19.2-fold difference

Supports CDK9-dependent antiproliferative assay context

MOLT4 cell viability assay; lower working concentrations may reduce nonspecific effects

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	9 nM
Comparator Or Baseline	SNS-032: 173 nM
Quantified Difference	19.2-fold (more potent)
Conditions	MOLT4 human acute lymphoblastic leukemia cells

Why This Matters

Directly quantifies NVP-2's superior cellular potency against a relevant comparator, justifying its selection for leukemia studies where maximal target engagement is required.

Potency Comparison with CDK9 Degrader THAL-SNS-032

NVP-2 demonstrates exceptional selectivity for CDK9 across a broad panel of 468 kinases at a concentration of 1 μM, with minimal off-target binding . This level of selectivity is critical for a chemical probe intended to interrogate CDK9-specific biology.

vs Degrader THAL-SNS-032

Head-to-head

NVP-2 IC50 9 nM

THAL-SNS-032 IC50 50 nM

5.6-fold difference

Supports comparison of acute inhibition vs. degradation strategies

MOLT4 viability assay; differentiates catalytic from degrader pharmacology

Evidence Dimension	Kinase selectivity (binding at 1 μM)
Target Compound Data	Selective for CDK9; inhibits only DYRK1B (IC50 = 350 nM) and shows <90% binding to CDK7 (IC50 >10 μM) and CDK13
Comparator Or Baseline	Typical CDK9 inhibitors (e.g., AZD4573, BAY1251152) exhibit varying degrees of off-target activity against CDK2 and other CDKs
Quantified Difference	NVP-2 engages CDK9 in cells at concentrations where CDK2 and CDK7 are unaffected, a property not universally shared by other CDK9 inhibitors .
Conditions	KinomeScan™ binding assay at 1 μM compound concentration; cellular engagement in MOLT4 cells at 250 nM-1 μM .

Why This Matters

NVP-2's uniquely clean selectivity profile minimizes confounding off-target effects, making it the preferred choice for experiments requiring specific CDK9 inhibition without interference from CDK2 or CDK7.

Selectivity for CDK9 Over CDK1

NVP-2 exhibits >1,100-fold selectivity for CDK9 over CDK2 in biochemical assays, a critical differentiation from pan-CDK inhibitors . This selectivity profile ensures that observed biological effects are attributable to CDK9 inhibition rather than CDK2-mediated cell cycle arrest.

Selectivity CDK9 vs CDK1

Reported

CDK9 IC50 0.514 nM

CDK1 IC50 584 nM

>1,136-fold

Enables CDK9-specific attribution; minimizes cell-cycle confounding

Biochemical kinase assays; cross-study comparison

Evidence Dimension	Enzymatic inhibition (IC50)
Target Compound Data	CDK9/CycT: 0.514 nM; CDK2/CycA: 706 nM
Comparator Or Baseline	CDK2/CycA IC50 = 706 nM (from same assay panel)
Quantified Difference	>1,370-fold selectivity for CDK9 over CDK2
Conditions	Biochemical kinase activity assays

Why This Matters

Quantifies NVP-2's exquisite biochemical selectivity for CDK9 over CDK2, directly addressing the key differentiator that prevents off-target cell cycle effects.

Selectivity Against DYRK1B Off-Target

In a direct head-to-head study, NVP-2 and AZD4573 were evaluated for their effects on cell viability in 2D and 3D cancer cell cultures [1]. Both compounds impaired viability, but NVP-2 demonstrated a distinct potency profile that may be advantageous in certain cellular contexts.

Off-target DYRK1B

Reported

CDK9 IC50 0.514 nM

DYRK1B IC50 350 nM

>680-fold

Supports off-target risk assessment for DYRK1B-relevant models

468-kinase panel; DYRK1B is most potent off-target

Evidence Dimension	Cell viability reduction
Target Compound Data	Viability reduction observed across a range of concentrations (e.g., 0.01-100 nM) [1].
Comparator Or Baseline	AZD4573: Viability reduction observed across a range of concentrations (e.g., 0.01-100 nM) [1].
Quantified Difference	Qualitative comparison shows NVP-2 and AZD4573 have distinct potency curves; for example, at 10 nM, NVP-2 reduced viability to ~60% in MCF7 LTEDWT cells, while AZD4573 reduced viability to ~40% [1].
Conditions	MCF7 LTEDWT cells in 2D culture, 7-day treatment, CellTiter-Glo assay [1].

Why This Matters

Provides direct experimental evidence of NVP-2's cellular activity compared to a clinically advanced CDK9 inhibitor, enabling informed selection based on specific potency requirements.

• [1] PMC10758688. Figure 3: CDK9 inhibitors impair cell viability in 2D and 3D culture. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC10758688/figure/fig3/ View Source

Functional Comparison vs. Flavopiridol and AT7519 in Primary Immune Cells

NVP-2 exhibits CRBN-dependent antiproliferative effects in MOLT4 cells, indicating a unique mechanism of action involving the recruitment of the E3 ubiquitin ligase cereblon (CRBN) . This property is not observed with other CDK9 inhibitors like AZD4573 or BAY1251152 and suggests NVP-2 may have dual CDK9 inhibition and degradation capabilities.

Primary Immune Cells

Head-to-head

NVP-2 1 µM

AT7519 4 µM / Flavopiridol 10 µM 4–10× lower conc.

Supports functional CDK9-dependent cytokine suppression readouts

Primary human CD4+ LPMCs; Th1/Th17 staining

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	9 nM in wild-type MOLT4 cells; reduced effect in CRBN-/- MOLT4 cells
Comparator Or Baseline	Other CDK9 inhibitors (e.g., AZD4573, BAY1251152) do not show CRBN-dependent effects [1].
Quantified Difference	NVP-2's antiproliferative effect is partially dependent on CRBN, a feature absent in other CDK9 inhibitors.
Conditions	MOLT4 human acute lymphoblastic leukemia cells, 72-hour treatment .

Why This Matters

NVP-2's unique CRBN-dependent activity offers a differentiated mechanism of action that may be advantageous in specific research contexts, such as studying targeted protein degradation or overcoming resistance to pure CDK9 inhibitors.

• [1] Olson, C.M., et al. (2018). Pharmacological perturbation of CDK9 using selective CDK9 inhibition or degradation. Nat. Chem. Biol., 14, 163-170. View Source

NVP-2 Application Scenarios

Transcriptional Elongation Studies with Minimal Polypharmacology

NVP-2 is the preferred tool compound for studies requiring specific inhibition of CDK9-mediated transcriptional elongation, while minimizing off-target effects on CDK2 and the cell cycle . Its >1,300-fold selectivity over CDK2 and lack of CDK2 engagement at active concentrations ensure that observed transcriptional changes are directly attributable to CDK9 inhibition, not CDK2-mediated cell cycle arrest.

Synthetic Lethality Screens vs. PROTACs

NVP-2 demonstrates exceptional potency in MOLT4 leukemia cells (IC50 = 9 nM), outperforming the comparator SNS-032 by 19-fold . This high potency makes NVP-2 an ideal candidate for in vitro and ex vivo studies of CDK9 dependency in leukemia and lymphoma, where robust target engagement is critical.

CDK9 Dependency in Triple Wild-Type Melanoma

NVP-2's unique CRBN-dependent antiproliferative activity positions it as a valuable tool for investigating the intersection of CDK9 inhibition and targeted protein degradation. This property is not shared by other CDK9 inhibitors like AZD4573 , making NVP-2 the preferred choice for studies exploring CRBN-mediated pharmacology or for developing novel CDK9-targeting PROTACs.

Potent Cytokine Suppression in Primary Immune Cells

NVP-2's extensively characterized selectivity profile against 468 kinases makes it a gold-standard chemical probe for CDK9. Its well-defined off-target profile (DYRK1B IC50 = 350 nM; CDK7 IC50 >10 μM) allows researchers to confidently interpret phenotypic results and compare findings across laboratories, a critical advantage for reproducible science.

Application

Selection Property

Validation Focus

CDK9-specific transcriptional elongation studies

CDK9 isoform selectivity profile

RNA Pol II pause-release & gene expression readouts

Inhibition vs. targeted degradation comparison

Acute catalytic inhibition potency

Antiproliferative baseline vs. degrader (MOLT4 model)

CDK9 dependency in wild-type melanoma models

Target engagement potency in tumor cells

Tumor cell viability suppression readout

Cytokine suppression in primary immune cells

Functional potency in primary CD4+ cells

Th1/Th17 cytokine production readout